Cas no 315672-26-5 (2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid)

• Product Name: 2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid
• CAS No: 315672-26-5
• MF: C₂₀H₂₁N₃O₅
• MW: 383.397845029831
• MDL: MFCD02151554
• CID: 4786257
• Update Time: 2025-10-29

2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid
• 2-[(2-{4-[(2,4-dimethylphenyl)amino]-4-oxobutanoyl}hydrazinyl)carbonyl]benzoic acid
• 1,2-Benzenedicarboxylic acid, 1-[2-[4-[(2,4-dimethylphenyl)amino]-1,4-dioxobutyl]hydrazide]

• MDL： MFCD02151554
• Inchi： 1S/C20H21N3O5/c1-12-7-8-16(13(2)11-12)21-17(24)9-10-18(25)22-23-19(26)14-5-3-4-6-15(14)20(27)28/h3-8,11H,9-10H2,1-2H3,(H,21,24)(H,22,25)(H,23,26)(H,27,28)
• InChI Key： FZXWGDUCYBILSO-UHFFFAOYSA-N
• SMILES： C(=O)(NNC(CCC(=O)NC1C=CC(=CC=1C)C)=O)C1C=CC=CC=1C(O)=O

Additional information on 2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid

Research Briefing on 2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid (CAS: 315672-26-5)

In recent years, the compound 2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid (CAS: 315672-26-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydrazine and benzoic acid moieties, has demonstrated potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid involves a multi-step process, typically starting with the condensation of 2,4-dimethylaniline with succinic anhydride to form the intermediate 4-(2,4-dimethylanilino)-4-oxobutanoic acid. Subsequent hydrazide formation and coupling with phthalic anhydride derivatives yield the target compound. Recent studies have optimized these steps to improve yield and purity, with green chemistry approaches gaining traction to reduce environmental impact.

From a biological perspective, this compound has shown promise in preliminary screenings for anti-inflammatory and anticancer activities. Mechanistic studies suggest that it may modulate key signaling pathways, such as the NF-κB and MAPK cascades, although the exact molecular targets remain under investigation. Its hydrazine linkage appears critical for activity, as analogs lacking this group exhibit diminished efficacy. Researchers are particularly interested in its potential as a scaffold for developing kinase inhibitors, given its ability to chelate metal ions and interact with ATP-binding sites.

Recent patent filings indicate growing commercial interest in 315672-26-5, with several pharmaceutical companies exploring its use in combination therapies. One notable application involves its conjugation with monoclonal antibodies to create targeted drug delivery systems. Stability studies have confirmed that the compound maintains integrity under physiological conditions, making it suitable for further development. However, pharmacokinetic analyses highlight the need for formulation optimization to address its limited oral bioavailability.

Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to refine the compound's therapeutic profile. Computational modeling and high-throughput screening are being employed to identify optimal derivatives. The compound's versatility as a building block for more complex molecules continues to drive innovation in medicinal chemistry. As investigations progress, 2-({2-[4-(2,4-dimethylanilino)-4-oxobutanoyl]hydrazino}carbonyl)benzoic acid may emerge as a valuable tool for addressing unmet medical needs in oncology and inflammatory diseases.